Cas no 5472-32-2 (1,2-Ethanediol,1,2-bis(4-bromophenyl)-1,2-diphenyl-)

• Product Name: 1,2-Ethanediol,1,2-bis(4-bromophenyl)-1,2-diphenyl-
• CAS No: 5472-32-2
• MF: C₂₆H₂₀Br₂O₂
• MW: 524.243805885315
• CID: 379318
• PubChem ID: 231537
• Update Time: 2025-04-19

1,2-Ethanediol,1,2-bis(4-bromophenyl)-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-bis(4-bromophenyl)-1,2-diphenyl-
• 1,2-bis(4-bromophenyl)-1,2-diphenylethane-1,2-diol
• NSC-27939
• NSC27939
• 5472-32-2
• SCHEMBL11018098
• DTXSID50282773

• Inchi： 1S/C26H20Br2O2/c27-23-15-11-21(12-16-23)25(29,19-7-3-1-4-8-19)26(30,20-9-5-2-6-10-20)22-13-17-24(28)18-14-22/h1-18,29-30H
• InChI Key： LEJPPPIIEHGEFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=CC=1)(C(C1C=CC=CC=1)(C1C=CC(=CC=1)Br)O)O

Computed Properties

• Exact Mass: 521.983
• Monoisotopic Mass: 521.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.549
• Boiling Point: 591.9°C at 760 mmHg
• Flash Point: 311.8°C
• Refractive Index: 1.672
• PSA: 40.46
• LogP: 6.38360